2,5-DIFLUOROPHENYL MORPHOLINO SULFONE

• IUPAC Name: 4-(2,5-difluorophenyl)sulfonylmorpholine
• InChI: InChI=1S/C10H11F2NO3S/c11-8-1-2-9(12)10(7-8)17(14,15)13-3-5-16-6-4-13/h1-2,7H,3-6H2
• InChI Key: MXXWUDRUGKQAIX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C10H11F2NO3S
• Molecular Weight: 263.26 g/mol

Description

2,5-Difluorophenyl Morpholino Sulfone is a specialized chemical compound designed for use in research and development, particularly in the field of medicinal chemistry and organic synthesis. Compounds featuring sulfone and morpholine groups, such as Morpholino phenyl sulfone (CAS 5033-21-6), are recognized as valuable intermediates and building blocks in the construction of more complex molecules . The integration of the 2,5-difluorophenyl moiety is a common strategy in drug discovery, as fluorination can significantly alter a molecule's metabolic stability, lipophilicity, and binding affinity. Researchers utilize these structural features to develop novel compounds for various applications. This product is strictly for research purposes and is not intended for diagnostic or therapeutic use. Researchers should consult the product's Safety Data Sheet (SDS) prior to handling.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-difluorophenyl morpholino sulfone typically involves the reaction of 2,5-difluorophenyl sulfone with morpholine. One common method includes the use of a base such as sodium hydride to deprotonate the morpholine, followed by nucleophilic substitution on the 2,5-difluorophenyl sulfone. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of 2,5-difluorophenyl morpholino sulfone may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2,5-Difluorophenyl morpholino sulfone can undergo various chemical reactions, including:

Oxidation: The sulfone group can be further oxidized under strong oxidative conditions.

Reduction: Reduction of the sulfone group can lead to the formation of sulfides or sulfoxides.

Substitution: The fluorine atoms on the phenyl ring can be substituted by nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or peracids can be used for oxidation reactions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions, often in the presence of a catalyst or under basic conditions.

Major Products Formed

Oxidation: Further oxidized sulfones or sulfoxides.

Reduction: Sulfides or partially reduced sulfoxides.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

2,5-Difluorophenyl morpholino sulfone has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2,5-difluorophenyl morpholino sulfone involves its interaction with specific molecular targets. The sulfone group can participate in various biochemical pathways, potentially inhibiting enzymes or interacting with proteins. The presence of fluorine atoms can enhance the compound’s binding affinity and specificity towards its targets, leading to its observed biological effects.

Comparison with Similar Compounds

Key Observations :

• Morpholino(2-phenoxy-1-phenylcyclopropyl)methanone () shares the morpholino moiety with the target compound but replaces the sulfone with a methanone group.
• 1-(2,5-Difluorophenyl)butan-1-amine HCl () lacks the morpholino-sulfone framework but features the same 2,5-difluorophenyl group. The absence of a sulfone or morpholine ring simplifies its synthesis but limits electronic modulation .

Electronic and Steric Effects

• Sulfone vs. Methanone: Sulfones (SO₂) are stronger electron-withdrawing groups than ketones (C=O), which could enhance the stability of intermediates in nucleophilic substitution reactions. This difference may make 2,5-difluorophenyl morpholino sulfone more reactive in cross-coupling reactions compared to the methanone analog in .
• Fluorine Substitution: The 2,5-difluorophenyl group in the target compound likely increases lipophilicity and metabolic stability compared to non-fluorinated aryl analogs (e.g., the phenoxy group in ). Fluorine’s inductive effects may also alter π-stacking interactions in biological systems .

Research Implications and Gaps

• Pharmacological Potential: The combination of sulfone and difluorophenyl groups in the target compound could optimize pharmacokinetic profiles for CNS-targeted drugs, leveraging fluorine’s blood-brain barrier permeability and sulfone’s metabolic resistance.
• Data Limitations: Existing literature lacks direct synthetic or analytical data for 2,5-difluorophenyl morpholino sulfone. Comparative studies with fluorinated morpholino sulfones (e.g., 3,4-difluoro analogs) are needed to validate structure-activity relationships.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2,5-difluorophenyl morpholino sulfone, and how do reaction conditions influence yield and purity?

• Methodology : Optimize synthesis via nucleophilic substitution or sulfonylation reactions. For example, coupling a morpholino sulfone precursor with 2,5-difluorophenylboronic acid under Suzuki-Miyaura conditions (Pd catalysis). Monitor reaction progress via TLC or HPLC, and purify via column chromatography using ethyl acetate/hexane gradients. Adjust temperature (e.g., 80–100°C) and solvent polarity (DMF vs. THF) to mitigate side reactions like over-fluorination .
• Key Parameters : Track fluorine substituent stability under acidic/basic conditions using NMR (¹⁹F signals) to confirm regioselectivity .

Q. How should researchers safely handle 2,5-difluorophenyl morpholino sulfone in laboratory settings?

• Protocols : Use PPE (nitrile gloves, safety goggles, lab coat) and work in a fume hood. Avoid skin/eye contact; wash with water for 15 minutes if exposed. Store in airtight containers at 4°C, away from ignition sources. Refer to SDS guidelines for halogenated aromatic compounds, emphasizing flammability risks (use CO₂/dry chemical extinguishers) and electrostatic discharge prevention .

Q. What spectroscopic techniques are critical for characterizing the structural integrity of 2,5-difluorophenyl morpholino sulfone?

• Analytical Workflow :

• ¹H/¹³C NMR : Confirm aromatic proton environments (J-coupling for fluorine proximity) and morpholine ring integration.
• ¹⁹F NMR : Resolve distinct fluorine signals (δ ~ -110 to -120 ppm for ortho/meta positions) .
• FT-IR : Identify sulfone S=O stretches (~1300–1350 cm⁻¹) and C-F vibrations (~1100–1250 cm⁻¹) .
• HRMS : Validate molecular formula (e.g., C₁₀H₁₀F₂NO₃S) with <2 ppm error .

Advanced Research Questions

Q. How does the 2,5-difluorophenyl substitution pattern influence the compound’s electronic and steric properties in drug discovery contexts?

• Structure-Activity Relationship (SAR) : Perform DFT calculations (e.g., Gaussian 16) to map electron-withdrawing effects of fluorine on sulfone’s electrophilicity. Compare binding affinities in enzyme assays (e.g., kinase inhibition) against non-fluorinated analogs. Use X-ray crystallography to visualize steric hindrance from fluorine in protein-ligand complexes .
• Contradiction Resolution : Address literature discrepancies on bioactivity by testing in standardized cell lines (e.g., HEK293 vs. HeLa) and controlling for solvent polarity effects (DMSO vs. ethanol) .

Q. What strategies mitigate hydrolytic degradation of the sulfone moiety in aqueous media during pharmacological studies?

• Stability Testing : Conduct accelerated stability studies (pH 1–9, 40°C) with UPLC monitoring. Add stabilizers like EDTA (metal chelation) or cyclodextrins (host-guest encapsulation). Compare degradation kinetics in buffered vs. unbuffered solutions .
• Data Interpretation : Use Arrhenius plots to predict shelf-life; correlate degradation products (e.g., sulfonic acids) with activity loss via LC-MS .

Q. How can computational modeling predict the reactivity of 2,5-difluorophenyl morpholino sulfone in cross-coupling reactions?

• In Silico Design : Apply molecular docking (AutoDock Vina) to assess sulfone’s compatibility with transition-metal catalysts (Pd, Cu). Calculate Fukui indices to identify nucleophilic/electrophilic sites for functionalization. Validate predictions via small-scale Sonogashira or Buchwald-Hartwig reactions .

Q. What experimental approaches resolve contradictory data on the compound’s LogP and solubility across studies?

• Standardized Protocols : Measure LogP via shake-flask method (octanol/water partition) with HPLC quantification. For solubility, use equilibrium solubility assays (24 hr agitation, 25°C) in PBS or simulated gastric fluid. Cross-validate with CheqSol for dynamic solubility profiling .